![molecular formula C10H14N2O2 B6226885 6-[methyl(propyl)amino]pyridine-3-carboxylic acid CAS No. 960060-94-0](/img/no-structure.png)
6-[methyl(propyl)amino]pyridine-3-carboxylic acid
Overview
Description
6-[Methyl(propyl)amino]pyridine-3-carboxylic acid (MPPCA) is an important organic compound, which has a wide range of applications in the scientific research and laboratory experiments. It is an important intermediate in the synthesis of many compounds, and its structure is related to the pyridine ring system. MPPCA is a valuable compound for its ability to act as a catalyst in a variety of reactions. In
Scientific Research Applications
6-[methyl(propyl)amino]pyridine-3-carboxylic acid is an important compound used in the synthesis of a wide range of compounds. It is used in the synthesis of various pharmaceuticals, including antifungal and antimalarial drugs, as well as in the synthesis of dyes and pigments. It is also used in the synthesis of polymers and other materials. In addition, 6-[methyl(propyl)amino]pyridine-3-carboxylic acid has been used in the synthesis of compounds used in the treatment of cancer, as well as in the synthesis of compounds used in the treatment of Alzheimer's disease.
Mechanism of Action
The mechanism of action of 6-[methyl(propyl)amino]pyridine-3-carboxylic acid is not fully understood. However, it is believed that it acts as a catalyst in a variety of reactions, and it is thought to be involved in the formation of a variety of different compounds. It is also believed to be involved in the formation of certain types of bonds, such as hydrogen bonds, and in the formation of certain types of complexes, such as coordination complexes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-[methyl(propyl)amino]pyridine-3-carboxylic acid are not fully understood. However, it is believed to be involved in the formation of certain types of compounds, such as hormones, and it is believed to be involved in the regulation of cellular metabolism. In addition, it is believed to be involved in the regulation of the immune system, and it is believed to be involved in the regulation of the nervous system.
Advantages and Limitations for Lab Experiments
The main advantage of using 6-[methyl(propyl)amino]pyridine-3-carboxylic acid in laboratory experiments is its high purity and low cost. It is also relatively easy to synthesize, and it can be used in a variety of different reactions. However, it is important to note that 6-[methyl(propyl)amino]pyridine-3-carboxylic acid is a relatively unstable compound, and it can be easily degraded by heat and light. In addition, it can be toxic if not handled carefully, and it should be handled with caution in the laboratory.
Future Directions
There are a number of potential future directions for the use of 6-[methyl(propyl)amino]pyridine-3-carboxylic acid. For example, it could be used in the synthesis of new pharmaceuticals, or in the development of new materials. It could also be used in the development of new catalysts, or in the development of new catalytic processes. In addition, it could be used in the development of new analytical techniques, or in the development of new imaging techniques. Finally, it could be used in the development of new treatments for diseases, or in the development of new drugs.
Synthesis Methods
6-[methyl(propyl)amino]pyridine-3-carboxylic acid is synthesized by the reaction of pyridine-3-carboxylic acid with methyl(propyl)amine. The reaction is carried out in the presence of a base, such as sodium hydroxide, and the resulting product is purified by recrystallization. The reaction is typically carried out at a temperature of around 70°C and a pressure of 0.1-0.2 MPa. The reaction is typically complete within 24 hours, and the yield of the product is typically around 90%.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-[methyl(propyl)amino]pyridine-3-carboxylic acid involves the reaction of 3-cyanopyridine with methyl propyl amine followed by hydrolysis of the resulting nitrile to yield the carboxylic acid.", "Starting Materials": [ "3-cyanopyridine", "methyl propyl amine", "sodium hydroxide", "water", "ethanol" ], "Reaction": [ "Step 1: Dissolve 3-cyanopyridine in ethanol and add methyl propyl amine.", "Step 2: Heat the mixture at reflux for several hours.", "Step 3: Cool the mixture and add sodium hydroxide solution.", "Step 4: Stir the mixture for several hours and then filter the precipitate.", "Step 5: Wash the precipitate with water and dry it.", "Step 6: Dissolve the precipitate in water and acidify the solution with hydrochloric acid.", "Step 7: Extract the resulting carboxylic acid with ethyl acetate.", "Step 8: Dry the organic layer with sodium sulfate and evaporate the solvent to obtain the desired product." ] } | |
CAS RN |
960060-94-0 |
Product Name |
6-[methyl(propyl)amino]pyridine-3-carboxylic acid |
Molecular Formula |
C10H14N2O2 |
Molecular Weight |
194.2 |
Purity |
95 |
Origin of Product |
United States |
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